Cas no 112428-39-4 (Pentanedioic acid, 3,3-dimethyl-2-oxo-)

• Product Name: Pentanedioic acid, 3,3-dimethyl-2-oxo-
• CAS No: 112428-39-4
• MF: C₇H₁₀O₅
• MW: 174.151302814484
• CID: 3618125
• PubChem ID: 20030963
• Update Time: 2025-04-22

Pentanedioic acid, 3,3-dimethyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 3,3-dimethyl-2-oxo-
• 112428-39-4
• ZBCDQFRAXYLCLF-UHFFFAOYSA-N
• 3,3-dimethyl-2-oxoglutaric acid
• 3,3-dimethyl-2-oxopentanedioic acid
• SCHEMBL728692
• dimethyl alpha-ketoglutaric acid

• Inchi： 1S/C7H10O5/c1-7(2,3-4(8)9)5(10)6(11)12/h3H2,1-2H3,(H,8,9)(H,11,12)
• InChI Key： ZBCDQFRAXYLCLF-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(=O)C(C)(C)CC(O)=O

Computed Properties

• Exact Mass: 174.05282342Da
• Monoisotopic Mass: 174.05282342Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 91.7Ų